Cas no 1806161-56-7 (Ethyl 5-(chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Ethyl 5-(chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1806161-56-7
• MF: C₁₁H₁₁ClF₃NO₄
• MW: 313.657552957535
• CID: 4834467
• Update Time: 2025-06-15

Ethyl 5-(chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C11H11ClF3NO4/c1-2-19-9(17)4-7-6(5-12)3-8(10(18)16-7)20-11(13,14)15/h3H,2,4-5H2,1H3,(H,16,18)
• InChI Key： FBVOGSPMZVDHSE-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(NC=1CC(=O)OCC)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 471
• XLogP3: 1.7
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 5-(chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate

Comprehensive Overview of Ethyl 5-(chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806161-56-7)

Ethyl 5-(chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806161-56-7) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining a chloromethyl group, a hydroxy substituent, and a trifluoromethoxy moiety, which contribute to its reactivity and versatility in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential as a building block for drug discovery and crop protection agents.

The growing demand for trifluoromethoxy-containing compounds in modern chemistry has placed Ethyl 5-(chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate at the forefront of innovation. Its CAS No. 1806161-56-7 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science. Recent studies highlight its role in developing bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators, aligning with current trends in precision medicine.

From a synthetic perspective, the chloromethyl group in this compound offers a reactive site for further functionalization, making it valuable for structure-activity relationship (SAR) studies. The trifluoromethoxy group, known for enhancing metabolic stability and lipophilicity, is a key feature in many FDA-approved drugs. This dual functionality positions Ethyl 5-(chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate as a critical intermediate for high-value chemical synthesis.

Environmental and regulatory considerations are also driving interest in this compound. With the rise of green chemistry initiatives, researchers are exploring sustainable methods to synthesize pyridine derivatives like CAS No. 1806161-56-7. Its potential applications in biodegradable materials and low-toxicity agrochemicals resonate with global efforts to reduce ecological footprints. This aligns with frequent search queries such as "eco-friendly pyridine synthesis" and "sustainable trifluoromethoxy compounds."

In analytical chemistry, Ethyl 5-(chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate is characterized using advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure precise quality control, addressing industry concerns about compound purity and batch consistency. The compound’s spectral data is often shared in open-access databases, supporting collaborative research in cheminformatics and computational drug design.

Looking ahead, the versatility of CAS No. 1806161-56-7 suggests untapped potential in emerging fields like bioconjugation and proteolysis-targeting chimeras (PROTACs). Its structural motifs are compatible with click chemistry applications, a hot topic in chemical biology. As the scientific community continues to explore multifunctional pyridine scaffolds, this compound is poised to play a pivotal role in next-generation therapeutic development and smart materials.